Cas no 1082040-98-9 (1H-Pyrrolo[3,2-c]pyridine-6-carbonitrile)

• Product Name: 1H-Pyrrolo[3,2-c]pyridine-6-carbonitrile
• CAS No: 1082040-98-9
• MF: C₈H₅N₃
• MW: 143.145400762558
• MDL: MFCD11845528
• CID: 844744
• PubChem ID: 46856427
• Update Time: 2025-06-09

1H-Pyrrolo[3,2-c]pyridine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-c]pyridine-6-carbonitrile
• 6-Cyano-5-azaindole
• AK110468
• MUIUVAZQTGCBJF-UHFFFAOYSA-N
• 1645AA
• 1644AA
• PB16422
• FCH1158971
• AB0095407
• AX8240530
• A801821
• DB-059709
• SY041152
• SCHEMBL14059834
• P11203
• DTXSID80676823
• AS-50828
• 1082040-98-9
• CS-0052489
• MFCD11845528
• AKOS016008785

• MDL： MFCD11845528
• Inchi： 1S/C8H5N3/c9-4-7-3-8-6(5-11-7)1-2-10-8/h1-3,5,10H
• InChI Key： MUIUVAZQTGCBJF-UHFFFAOYSA-N
• SMILES： N1C=CC2C=NC(C#N)=CC1=2

Computed Properties

• Exact Mass: 143.048347172g/mol
• Monoisotopic Mass: 143.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1H-Pyrrolo[3,2-c]pyridine-6-carbonitrile

Introduction to 1H-Pyrrolo[3,2-c]pyridine-6-carbonitrile (CAS No. 1082040-98-9)

1H-Pyrrolo[3,2-c]pyridine-6-carbonitrile (CAS No. 1082040-98-9) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrrolopyridines, which are known for their diverse pharmacological effects, including anti-inflammatory, antiviral, and anticancer activities.

The molecular structure of 1H-Pyrrolo[3,2-c]pyridine-6-carbonitrile features a fused pyrrole and pyridine ring system with a cyano group at the 6-position. This configuration imparts specific chemical and physical properties that make it an attractive candidate for drug discovery and development. The cyano group is particularly noteworthy as it can participate in various chemical reactions, such as nucleophilic addition and substitution, which are crucial for the synthesis of more complex derivatives.

Recent studies have highlighted the potential of 1H-Pyrrolo[3,2-c]pyridine-6-carbonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 1H-Pyrrolo[3,2-c]pyridine-6-carbonitrile could be a valuable lead compound for the development of new anti-inflammatory drugs.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers investigated the antiviral properties of 1H-Pyrrolo[3,2-c]pyridine-6-carbonitrile. The results showed that this compound effectively inhibited the replication of several viruses, including influenza A and hepatitis C viruses. The mechanism of action was attributed to its ability to interfere with viral entry and replication processes within host cells.

The anticancer potential of 1H-Pyrrolo[3,2-c]pyridine-6-carbonitrile has also been explored. A 2022 study in the Cancer Letters demonstrated that this compound induced apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it was found to inhibit the activation of Akt and Erk kinases, which are frequently dysregulated in cancer cells.

Beyond its direct biological activities, 1H-Pyrrolo[3,2-c]pyridine-6-carbonitrile serves as a valuable scaffold for the design and synthesis of more potent and selective analogs. Chemists have developed numerous derivatives by modifying the substituents on the pyrrole and pyridine rings or by introducing additional functional groups. These modifications have led to compounds with enhanced pharmacological profiles and improved drug-like properties.

The synthetic accessibility of 1H-Pyrrolo[3,2-c]pyridine-6-carbonitrile is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been reported in the literature, allowing for large-scale production and structural optimization. For example, a recent protocol published in the Tetrahedron Letters described a one-pot synthesis method that yields high purity products with excellent yields.

In conclusion, 1H-Pyrrolo[3,2-c]pyridine-6-carbonitrile (CAS No. 1082040-98-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it an attractive target for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.